Cas no 2172509-73-6 (5-bromo-2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid)

• Product Name: 5-bromo-2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid
• CAS No: 2172509-73-6
• MF: C₉H₈BrN₃O₂
• MW: 270.082720756531
• CID: 5930521
• PubChem ID: 165506154
• Update Time: 2023-12-28

5-bromo-2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-bromo-2-(but-3-yn-2-yl)aminopyrimidine-4-carboxylic acid
• 5-bromo-2-[(but-3-yn-2-yl)amino]pyrimidine-4-carboxylic acid
• 2172509-73-6
• EN300-1449741

• Inchi： 1S/C9H8BrN3O2/c1-3-5(2)12-9-11-4-6(10)7(13-9)8(14)15/h1,4-5H,2H3,(H,14,15)(H,11,12,13)
• InChI Key： ORRBUTGPOAMHRM-UHFFFAOYSA-N
• SMILES： BrC1C=NC(=NC=1C(=O)O)NC(C#C)C

Computed Properties

• Exact Mass: 268.97999g/mol
• Monoisotopic Mass: 268.97999g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 75.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Pyrimidinecarboxylic acids and derivatives